- Catalytic conversion of alcohols having at least three carbon atoms to hydrocarbon blendstock, World Intellectual Property Organization, , ,
Cas no 74-85-1 (Ethylene)
Ethylene structure
Ethylene
74-85-1
C2H4
28.05
33962
Ethylene Properties
Names and Identifiers
-
- Ethylene
- high purity
- Ethylene,high purity
- Acetene
- Athylen
- Elayl
- Ethen
- Ethylen
- etileno
- R1150
- +Expand
-
- MFCD00008604
- VGGSQFUCUMXWEO-UHFFFAOYSA-N
- 1S/C2H4/c1-2/h1-2H2
- C=C
Computed Properties
- 28.03130
- 0
- 0
- 0
- 28.031
- 2
- 0
- 0
- 0
- 0
- 0
- 0
- 1
- 0A^2
Experimental Properties
- 0.80220
- 0.00000
- 13,3825
- 1.363
- -104 ºC
- -169 ºC
- 35.04 atm ( 20 °C)
- -100 ºC
- Colorless gas, with a slight odor characteristic of hydrocarbons [1]
- Stable. Highly flammable - note wide explosion limits. Incompatible with strong oxidizing agents. Readily forms explosive mixtures with air.
- Insoluble in water, slightly soluble in ethanol, soluble in ether \ acetone \ benzene [15]
- -169.4℃
- 0.00126
Ethylene Security Information
- KU5340000
- -
- 2.1
- S9-S16-S33-S46
- R12; R67
- 2.1
-
F+
- UN 1962 2.1
- The warehouse is ventilated and dry at low temperature, and stored separately from oxidant
- R12;R67
- LC for mice in air: 950,000 ppm (Flury)
- 36%
- 2.1
- 4.5-31
Ethylene Customs Data
- 2901210000
-
China Customs Code:
2901210000Overview:
2901210000 ethylene.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:2.0%.general tariff:20.0%
Declaration elements:
Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
M.Import commodity inspection
N.Export commodity inspectionSummary:
2901210000 ethene.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tarrif:2.0%.general tariff:20.0%
Ethylene Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Catalysts: Vanadium ; 100 - 550 °C
Reference
Synthetic Circuit 2
Reaction Conditions
1.1 Catalysts: Vanadium ; 100 - 550 °C
Reference
- Catalytic conversion of alcohols having at least three carbon atoms to hydrocarbon blendstock, World Intellectual Property Organization, , ,
Synthetic Circuit 3
Reaction Conditions
1.1 Catalysts: Zinc ; 6 h, 1 bar, 420 °C
Reference
- Renewable p-Xylene Production by Catalytic Conversion of Crude Bioglycerol (GTA-pX Process), Industrial & Engineering Chemistry Research, 2023, 62(4), 1788-1796
Synthetic Circuit 4
Reaction Conditions
1.1R:O2, C:Ag, C:ZnO, 20 min
Reference
- Illustrating the Fate of Methyl Radical in Photocatalytic Methane Oxidation over Ag-ZnO by in situ Synchrotron Radiation Photoionization Mass Spectrometry, Angewandte Chemie, 2023, 62(32), e202304352
Synthetic Circuit 5
Synthetic Circuit 6
Reaction Conditions
1.1R:KHCO3, S:H2O, pH 6.8
Reference
- Mechanistic Insights into the Formation of Hydroxyacetone, Acetone, and 1,2-Propanediol from Electrochemical CO2 Reduction on Copper, Journal of the American Chemical Society, 2023, 145(28), 15343-15352
Synthetic Circuit 7
Reaction Conditions
1.1 Catalysts: Iron , Calcium ; 15 min, 500 °C
Reference
Preparation of sodium silicate/red mud-based ZSM-5 with glucose as a second template for catalytic cracking of waste plastics into useful chemicals
,
RSC Advances,
2022,
12(34),
22161-22174
Synthetic Circuit 8
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Ruthenium phosphide (RuP2) , Molybdenum phosphide (MoP) , Silica Gel 60 ; 2 h, 600 °C; 600 °C → 450 °C; 15 min, 450 °C
1.2 Reagents: Hydrogen ; 9 h, 100 mbar, 450 °C
1.2 Reagents: Hydrogen ; 9 h, 100 mbar, 450 °C
Reference
A Highly Stable Bimetallic Transition Metal Phosphide Catalyst for Selective Dehydrogenation of n-Heptane
,
ChemCatChem,
2022,
14(18),
Synthetic Circuit 9
Reaction Conditions
1.1 Solvents: Chloroform-d
Reference
Asymmetric nitrogen. Part 52. Isomerization of 5-acyl-6-halo-1,6-diazabicyclo[3.1.0]hexanes. Inversion, and not 1,2-acyl migration
,
Khimiya Geterotsiklicheskikh Soedinenii,
1986,
(10),
1330-3
Synthetic Circuit 10
Reaction Conditions
1.1 Solvents: Dichloromethane
2.1 Solvents: Chloroform-d
2.1 Solvents: Chloroform-d
Reference
Asymmetric nitrogen. Part 52. Isomerization of 5-acyl-6-halo-1,6-diazabicyclo[3.1.0]hexanes. Inversion, and not 1,2-acyl migration
,
Khimiya Geterotsiklicheskikh Soedinenii,
1986,
(10),
1330-3
Synthetic Circuit 11
Reaction Conditions
1.1 Reagents: tert-Butyl hypochlorite Solvents: Dichloromethane
2.1 Solvents: Dichloromethane
3.1 Solvents: Chloroform-d
2.1 Solvents: Dichloromethane
3.1 Solvents: Chloroform-d
Reference
Asymmetric nitrogen. Part 52. Isomerization of 5-acyl-6-halo-1,6-diazabicyclo[3.1.0]hexanes. Inversion, and not 1,2-acyl migration
,
Khimiya Geterotsiklicheskikh Soedinenii,
1986,
(10),
1330-3
Synthetic Circuit 12
Reaction Conditions
1.1 5 mbar, 370 °C → 765 °C
Reference
The interplay between chemistry and heat/mass transfer during the fast pyrolysis of cellulose
,
Reaction Chemistry & Engineering,
2016,
1(5),
555-566
Ethylene Raw materials
- 1,6-Diazabicyclo[3.1.0]hexane-5-carboxamide,6-chloro-N-methyl-,(1-alpha-,5-alpha-,6-bta-)-(9CI)
- 1-Hexanol
- 1-Heptanol
- Glycerol
- methyl 1,6-diazabicyclo[3.1.0]hexane-5-carboxylate
- 1,6-Diazabicyclo[3.1.0]hexane-5-carboxamide,N-methyl-
- Cellulose
Ethylene Preparation Products
- Ethylene Glycol, Dehydrated (107-21-1)
- Glyoxal (107-22-2)
- 1-Methyl-2-propylbenzene (1074-17-5)
- 1-tert-Butyl-2-methylbenzene (1074-92-6)
- Hexylbenzene (1077-16-3)
- Methylcyclohexane (108-87-2)
- 2,3-dimethyl-1,3-pentadiene (1113-56-0)
- Undecane (1120-21-4)
- Dodecane (112-40-3)
- 1-hydroxypropan-2-one (116-09-6)
- Acetaldehyde, hydroxy-(9CI) (141-46-8)
- 1,3-DIETHYLBENZENE (141-93-5)
- 2-Heptene, (2E)- (14686-13-6)
- trans-3-Heptene (14686-14-7)
- 1-Allyl-2-methylbenzene (1587-04-8)
- 1-methyl-4-pentylbenzene (1595-09-1)
- 2-Butyltoluene (1595-11-5)
- (16327-38-1)
- 1H-Indene,2,3-dihydro-1,2-dimethyl- (17057-82-8)
- Benzene, 1,2-dipropyl- (17171-71-0)
- trans-1,3-Dimethylcyclopentane (~70%) (1759-58-6)
- 2-Hexene, 3-methyl- (17618-77-8)
- Cyclopentene,4,4-dimethyl- (19037-72-0)
- methoxy radical (2143-68-2)
- Ethylidenecyclopentane (2146-37-4)
- 1-Ethyl-1-cyclopentene (2146-38-5)
- Methyl (2229-07-4)
- 1H-Indene, 1-methylene- (2471-84-3)
- Cyclopentane,1,3-dimethyl-, (1R,3S)-rel- (2532-58-3)
- Cyclopentane,1-ethyl-3-methyl-, (1R,3R)-rel- (2613-65-2)
- 7H-Benzocycloheptene (264-09-5)
- Cyclohexene,1,4-dimethyl- (2808-79-9)
- 2-Ethyl-m-xylene (2870-04-4)
- Cyclopentane (287-92-3)
- 2,4-Hexadiene,2-methyl- (28823-41-8)
- Dodecane,2,6,11-trimethyl- (31295-56-4)
- 3-methyl-3-hexene (c,t) (3404-65-7)
- 5-Methyl-1-hexene (3524-73-0)
- Cellobiosan (35405-71-1)
- Pentane, methyl- (43133-95-5)
- Cyclopentene,1,2,3-trimethyl- (473-91-6)
- Indane (496-11-7)
- (1R,2S,3S,4R,5R)-6,8-dioxabicyclo[3.2.1]octane-2,3,4-triol (498-07-7)
- Aspirin (50-78-2)
- D(+)-Glucose (50-99-7)
- Benzene, 1-methyl-3-(1-methyl-2-propenyl)- (52161-57-6)
- o-Cymene (527-84-4)
- Hexadecane (544-76-3)
- 1,7-Dimethylnaphthalene (575-37-1)
- (±)-1,2-Propanediol (57-55-6)
- cis-2-Butene (590-18-1)
- 2-Pentene, 3-methyl-,(2E)- (616-12-6)
- 3-Ethyltoluene (620-14-4)
- 4-Ethyltoluene (622-96-8)
- 2-BUTENE (624-64-6)
- Tridecane (629-50-5)
- n-Tetradecane (629-59-4)
- n-Pentadecane (629-62-9)
- (Z)-2-Heptene (6443-92-1)
- 5-Hydroxymethylfurfural (67-47-0)
- 2-Pentene,4,4-dimethyl-, (2E)- (690-08-4)
- cis-4-Methyl-2-pentene (691-38-3)
- 1,2,3,4,5-pentamethylbenzene (700-12-9)
- Formic acid, ion(1-)(8CI,9CI) (71-47-6)
- Acetate ions (71-50-1)
- 3,5-dimethylcyclopentene (7459-71-4)
- (3Z)-3-Heptene (7642-10-6)
- 1,6-Anhydro-β-d-cellotriose (78797-67-8)
- Methyl 2-chloroacrylate (80-63-7)
- 2-Pentene, 3-ethyl- (816-79-5)
- 4-Methylindan (824-22-6)
- Benzene, 1-buten-1-yl- (824-90-8)
- Cyclopropane,1,2-dimethyl-, (1R,2S)-rel- (930-18-7)
- Cyclooctene (931-88-4)
- 1-Ethyl-2,3-dimethylbenzene (933-98-2)
- 4-Ethyl-1,2-dimethylbenzene (934-80-5)
- 1,3-Diisopropylbenzene (99-62-7)
Ethylene Related Literature
-
Sara E. Murphy,John D. Crounse,Kristian H. M?ller,Samir P. Rezgui,Nicholas J. Hafeman,James Park,Henrik G. Kjaergaard,Brian M. Stoltz,Paul O. Wennberg Environ. Sci.: Atmos. 2023 3 882
-
Matthew T. Zamora,Michael J. Ferguson,Robert McDonald,Martin Cowie Dalton Trans. 2009 7269
-
Markus Schmidtendorf,Tania Pape,F. Ekkehardt Hahn Dalton Trans. 2013 42 16128
-
Andrea Volpe,Mirco Natali,Claudia Graiff,Andrea Sartorel,Cristina Tubaro,Marcella Bonchio Dalton Trans. 2020 49 2696
-
Kevin Farrell,Philipp Melle,Robert A. Gossage,Helge Müller-Bunz,Martin Albrecht Dalton Trans. 2016 45 4570
-
Sergei A. Chernyak,Massimo Corda,Jean-Pierre Dath,Vitaly V. Ordomsky,Andrei Y. Khodakov Chem. Soc. Rev. 2022 51 7994
-
Toyin Omojola,Andrew J. Logsdail,André C. van Veen,Stefan Adrian F. Nastase Phys. Chem. Chem. Phys. 2021 23 21437
-
Pascal Van Der Voort,Dolores Esquivel,Els De Canck,Frederik Goethals,Isabel Van Driessche,Francisco J. Romero-Salguero Chem. Soc. Rev. 2013 42 3913
-
Florian T. U. Kohler,Konstantin G?rtner,Veit Hager,Marco Haumann,Michelle Sternberg,Xinjiao Wang,Normen Szesni,Karsten Meyer,Peter Wasserscheid Catal. Sci. Technol. 2014 4 936
-
Robert Mundil,Anatolij Sokolohorskyj,Jan Ho?ek,Josef Cva?ka,Ivana Císa?ová,Jaroslav Kví?ala,Jan Merna Polym. Chem. 2018 9 1234